Cas no 198131-85-0 (Boronic acid,(2,5-diethoxyphenyl)- (9CI))
198131-85-0 structure
Product Name:Boronic acid,(2,5-diethoxyphenyl)- (9CI)
CAS No:198131-85-0
MF:C10H15BO4
MW:210.034703493118
CID:117258
PubChem ID:45094210
Update Time:2025-04-18
Boronic acid,(2,5-diethoxyphenyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Boronic acid,(2,5-diethoxyphenyl)- (9CI)
- SCHEMBL3786075
- starbld0018437
- 198131-85-0
- (2,5-Diethoxyphenyl)boronic acid
- Boronic acid, (2,5-diethoxyphenyl)- (9CI)
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- Inchi: 1S/C10H15BO4/c1-3-14-8-5-6-10(15-4-2)9(7-8)11(12)13/h5-7,12-13H,3-4H2,1-2H3
- InChI Key: KKXIRRFIDNBKJL-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC(=CC=1B(O)O)OCC
Computed Properties
- Exact Mass: 209.10995
- Monoisotopic Mass: 210.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9A^2
Experimental Properties
- PSA: 58.92
Boronic acid,(2,5-diethoxyphenyl)- (9CI) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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